Cas no 680215-71-8 (Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate)

Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate structure
680215-71-8 structure
Product Name:Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate
CAS No:680215-71-8
MF:C9H13NO2S
MW:199.27002120018
CID:1722960
PubChem ID:2798592
Update Time:2025-04-21

Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate
    • ISOPROPYL 2-(2-METHYL-1,3-THIAZOL-4-YL)ACETATE
    • 680215-71-8
    • Isopropyl2-(2-methylthiazol-4-yl)acetate
    • AKOS017265963
    • Isopropyl 2-(2-methylthiazol-4-yl)acetate
    • PS-4644
    • Propan-2-yl 2-(2-methyl-1,3-thiazol-4-yl)acetate
    • Inchi: 1S/C9H13NO2S/c1-6(2)12-9(11)4-8-5-13-7(3)10-8/h5-6H,4H2,1-3H3
    • InChI Key: OMRPSBRLWKSORS-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(=C1)CC(=O)OC(C)C

Computed Properties

  • Exact Mass: 199.06669983g/mol
  • Monoisotopic Mass: 199.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 67.4Ų

Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate Pricemore >>

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